2,8-Dimethyl-8-azabicyclo[3.2.1]octan-3-one

• IUPAC Name: 2,8-dimethyl-8-azabicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C9H15NO/c1-6-8-4-3-7(10(8)2)5-9(6)11/h6-8H,3-5H2,1-2H3
• InChI Key: YQGGMUJPXGWROQ-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCC(N2C)CC1=O
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• CAS No.: 1099571-64-8

Description

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids. These alkaloids display a wide array of interesting biological activities. The compound “2,8-Dimethyl-8-azabicyclo[3.2.1]octan-3-one” is likely to share similar properties.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular formula of 8-Methyl-8-azabicyclo[3.2.1]octane is C8H15N. The average mass is 125.211 Da and the monoisotopic mass is 125.120445 Da.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound often involve asymmetric 1,3-dipolar cycloadditions. The asymmetric cycloadditions can afford optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities. A switch of exo/endo-selectivity was observed depending on the diazo substrates.

Scientific Research Applications

1. Analgesic and Narcotic Antagonist Activities

2,8-Dimethyl-8-azabicyclo[3.2.1]octan-3-one has been studied for its potential analgetic and narcotic antagonist activities. Structural variations of similar compounds have shown profiles indicative of balanced antagonist-analgesic agents with low physical dependence capacity (Takeda et al., 1977).

2. Chemical Synthesis and Structural Studies

This compound has been a subject of interest in chemical synthesis, particularly as a conformationally rigid analogue in organic chemistry. Its structure and conformations have been explored extensively, contributing to the understanding of its chemical properties and potential applications in synthetic organic chemistry (Kubyshkin et al., 2009).

3. Application in Natural Product Synthesis

This compound is also significant in the synthesis of natural products. Its structure is central to many biologically active natural products and has been utilized as a versatile building block in modern organic synthesis, especially in the creation of heterocyclic compounds (Flores & Díez, 2014).

Mechanism of Action

Target of Action

The primary targets of 2,8-Dimethyl-8-azabicyclo[32It’s known that the 8-azabicyclo[321]octane scaffold is the central core of the family of tropane alkaloids , which display a wide array of interesting biological activities .

Mode of Action

The exact mode of action of 2,8-Dimethyl-8-azabicyclo[32Tropane alkaloids, which share a similar structure, are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

The specific biochemical pathways affected by 2,8-Dimethyl-8-azabicyclo[32Tropane alkaloids, which share a similar structure, are known to affect various biochemical pathways .

Result of Action

The molecular and cellular effects of 2,8-Dimethyl-8-azabicyclo[32Compounds with a similar structure, such as tropane alkaloids, are known to have a wide array of biological activities .